6α-Hydroxy Paclitaxel (~90per cent)
6α-Hydroxy Paclitaxel (~90per cent)
6α-hydroxy Paclitaxel is a primary metabolite of the anticancer compound paclitaxel (Item No. 10461), produced by the action of the cytochrome P450 isoform CYP2C8. The generation of 6α-hydroxy paclitaxel by CYP2C8 can be impacted by other drugs (e.g., fluvastatin, Item No. 10010334) or dietary components that interefere with CYP2C8 activity, as well as by CYP2C8 genetic polymorphisms.
Brand Name:
Vulcanchem
CAS No.:
153212-75-0
VCID:
VC0021224
InChI:
InChI=1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1
SMILES:
CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C
Molecular Formula:
C47H51NO15
Molecular Weight:
869.9 g/mol
6α-Hydroxy Paclitaxel (~90per cent)
CAS No.: 153212-75-0
Reference Standards
VCID: VC0021224
Molecular Formula: C47H51NO15
Molecular Weight: 869.9 g/mol
CAS No. | 153212-75-0 |
---|---|
Product Name | 6α-Hydroxy Paclitaxel (~90per cent) |
Molecular Formula | C47H51NO15 |
Molecular Weight | 869.9 g/mol |
IUPAC Name | [(1S,2S,3R,4S,7R,8S,9R,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,8,9-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
Standard InChI | InChI=1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1 |
Standard InChIKey | NDCWHEDPSFRTDA-FJMWQILYSA-N |
Isomeric SMILES | CC1=C2[C@H](C(=O)[C@]3([C@H]([C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)[C@@H]([C@H](C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)[C@@]7(CO[C@@H]7[C@H]([C@@H]3O)O)OC(=O)C)C)OC(=O)C |
SMILES | CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C |
Canonical SMILES | CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C |
Appearance | Assay:≥95%A crystalline solid |
Description | 6α-hydroxy Paclitaxel is a primary metabolite of the anticancer compound paclitaxel (Item No. 10461), produced by the action of the cytochrome P450 isoform CYP2C8. The generation of 6α-hydroxy paclitaxel by CYP2C8 can be impacted by other drugs (e.g., fluvastatin, Item No. 10010334) or dietary components that interefere with CYP2C8 activity, as well as by CYP2C8 genetic polymorphisms. |
Synonyms | 6-hydroxy-taxol 6-hydroxypaclitaxel 6-hydroxytaxol 6alpha-hydroxypaclitaxel 6alpha-hydroxytaxol |
PubChem Compound | 10056458 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume